2-((4-Methoxynaphthalen-1-yl)sulfonyl)-1,2,3,4-tetrahydroisoquinoline

• IUPAC Name: 2-(4-methoxynaphthalen-1-yl)sulfonyl-3,4-dihydro-1H-isoquinoline
• InChI: InChI=1S/C20H19NO3S/c1-24-19-10-11-20(18-9-5-4-8-17(18)19)25(22,23)21-13-12-15-6-2-3-7-16(15)14-21/h2-11H,12-14H2,1H3
• InChI Key: BIDFHSDDERSIPM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C2=CC=CC=C21)S(=O)(=O)N3CCC4=CC=CC=C4C3
• Molecular Formula: C20H19NO3S
• Molecular Weight: 353.4 g/mol

Description

The compound “2-((4-Methoxynaphthalen-1-yl)sulfonyl)-1,2,3,4-tetrahydroisoquinoline” is a complex organic molecule. It contains a tetrahydroisoquinoline moiety, which is a type of nitrogen-containing heterocycle, and a methoxynaphthalene moiety, which is a type of aromatic hydrocarbon. The two moieties are linked by a sulfonyl group.

Chemical Reactions Analysis

The chemical reactivity of this compound would likely be influenced by its functional groups. For example, the sulfonyl group might be susceptible to nucleophilic attack, and the tetrahydroisoquinoline moiety might undergo reactions at the nitrogen atom.

Mechanism of Action

Target of Action

• Tubulin exists as α- and β-tubulin heterodimers, and disruption of microtubule dynamics can lead to cell cycle arrest and apoptosis .

Mode of Action

• This disruption ultimately leads to cell cycle arrest at the G2/M phase and subsequent apoptotic cell death .

Biochemical Pathways

• Downstream effects include impaired cell division, altered cell shape, and compromised intracellular transport .

Advantages and Limitations for Lab Experiments

2-((4-Methoxynaphthalen-1-yl)sulfonyl)-1,2,3,4-tetrahydroisoquinoline has several advantages for lab experiments, including its selectivity for specific targets, its potency, and its ability to inhibit the growth of cancer cells. However, there are also limitations to its use, including its potential toxicity and the need for further studies to determine its safety and efficacy in vivo.

Future Directions

There are several future directions for the study of 2-((4-Methoxynaphthalen-1-yl)sulfonyl)-1,2,3,4-tetrahydroisoquinoline, including the identification of additional targets and the development of more potent and selective compounds. Additionally, further studies are needed to determine the safety and efficacy of this compound in vivo, as well as its potential applications in other scientific research fields.

Synthesis Methods

The synthesis of 2-((4-Methoxynaphthalen-1-yl)sulfonyl)-1,2,3,4-tetrahydroisoquinoline involves the reaction of 4-methoxy-1-naphthalenesulfonyl chloride with tetrahydroisoquinoline in the presence of a base. The resulting compound has been characterized by various analytical techniques, including NMR spectroscopy and mass spectrometry.

Scientific Research Applications

2-((4-Methoxynaphthalen-1-yl)sulfonyl)-1,2,3,4-tetrahydroisoquinoline has been studied for its potential applications in various scientific research fields, including neuroscience and cancer research. In neuroscience, this compound has been found to act as a selective inhibitor of the dopamine transporter, which plays a crucial role in the regulation of dopamine signaling in the brain. In cancer research, this compound has been found to inhibit the growth of various cancer cell lines, including breast cancer and lung cancer cells.

Safety and Hazards

The safety and hazards of this compound would likely be determined through toxicological studies. It’s important to handle all chemicals with appropriate safety precautions.